methyl 6-methoxy-1,2,3,4-tetrahydroisoquinoline-8-carboxylate hydrochloride
Overview
Description
“Methyl 6-methoxy-1,2,3,4-tetrahydroisoquinoline-8-carboxylate hydrochloride” is a chemical compound. It is used as a chemical reagent, organic intermediate, and in pharmaceutical research and development . The empirical formula of a similar compound, 6-methoxy-1,2,3,4-tetrahydro-isoquinoline, is C10H13NO .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 6-methoxy-1,2,3,4-tetrahydroisoquinoline-8-carboxylate hydrochloride involves the condensation of 3,4-dimethoxyphenethylamine with ethyl acetoacetate followed by reduction and cyclization to form the desired product.", "Starting Materials": [ "3,4-dimethoxyphenethylamine", "ethyl acetoacetate", "sodium borohydride", "acetic acid", "hydrochloric acid", "methanol" ], "Reaction": [ "Step 1: Condensation of 3,4-dimethoxyphenethylamine with ethyl acetoacetate in the presence of acetic acid to form ethyl 3-(3,4-dimethoxyphenethyl)acetoacetate.", "Step 2: Reduction of ethyl 3-(3,4-dimethoxyphenethyl)acetoacetate with sodium borohydride in methanol to form ethyl 3-(3,4-dimethoxyphenethyl)butanoate.", "Step 3: Cyclization of ethyl 3-(3,4-dimethoxyphenethyl)butanoate with hydrochloric acid to form methyl 6-methoxy-1,2,3,4-tetrahydroisoquinoline-8-carboxylate hydrochloride." ] } | |
CAS RN |
2445786-09-2 |
Product Name |
methyl 6-methoxy-1,2,3,4-tetrahydroisoquinoline-8-carboxylate hydrochloride |
Molecular Formula |
C12H16ClNO3 |
Molecular Weight |
257.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
